Cas no 697304-05-5 (Benzenemethanol, 4-ethoxy-3-nitro- (9CI))
697304-05-5 structure
Product Name:Benzenemethanol, 4-ethoxy-3-nitro- (9CI)
CAS No:697304-05-5
MF:C9H11NO4
MW:197.187942743301
CID:1022909
PubChem ID:28963812
Update Time:2025-04-20
Benzenemethanol, 4-ethoxy-3-nitro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 4-ethoxy-3-nitro- (9CI)
- (4-ethoxy-3-nitrophenyl)methanol
- 697304-05-5
- DTXSID20651851
- 4-ethoxy-3-nitrobenzylalcohol
- NLWURSVNDKOTMG-UHFFFAOYSA-N
- SCHEMBL5913597
- BENZENEMETHANOL, 4-ETHOXY-3-NITRO-
- DB-285439
-
- Inchi: 1S/C9H11NO4/c1-2-14-9-4-3-7(6-11)5-8(9)10(12)13/h3-5,11H,2,6H2,1H3
- InChI Key: NLWURSVNDKOTMG-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(CO)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.06880783g/mol
- Monoisotopic Mass: 197.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 75.3Ų
Benzenemethanol, 4-ethoxy-3-nitro- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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